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Compound of Interest

Compound Name: DL-Cystine-d6

Cat. No.: B1459269 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents such as DL-Cystine-d6, a deuterated form of the amino acid DL-

Cystine, are paramount for ensuring laboratory safety and environmental compliance. This

document provides a comprehensive guide to the safe handling, necessary personal protective

equipment (PPE), and appropriate disposal methods for DL-Cystine-d6. The safety protocols

for DL-Cystine-d6 are analogous to those for its non-labeled counterpart, DL-Cystine, as the

primary chemical hazards are not altered by the stable isotope labeling.

Hazard Identification and Classification
DL-Cystine is classified as harmful if swallowed and may cause skin, eye, and respiratory

irritation.[1][2][3] During combustion, it can produce hazardous byproducts, including carbon

monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[2][3]

Table 1: GHS Hazard Classification for DL-Cystine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1459269?utm_src=pdf-interest
https://www.benchchem.com/product/b1459269?utm_src=pdf-body
https://www.benchchem.com/product/b1459269?utm_src=pdf-body
https://www.benchchem.com/product/b1459269?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5565-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM2MjB8YXBwbGljYXRpb24vcGRmfGFEQTVMMmhsTmk4NU1UYzFNalkyTnpnM016VTRMMU5FUWw4MU5UWTFYMGRDWDBWT0xuQmtaZ3wxNDZlN2YxODFlZWIyODIwZTNjMGY0ZDM2ZDI2NjVjNWVjMTExZGU4Mzg1ZTlhZTAwNDUxYzY2NDU4OWJlMmY3
https://www.fishersci.com/store/msds?partNumber=AC303030025&productDescription=DL-CYSTINE+99%25+2.5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_DL_Cysteine_d1_A_Step_by_Step_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC303030025&productDescription=DL-CYSTINE+99%25+2.5G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_DL_Cysteine_d1_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Source: Carl ROTH Safety Data Sheet

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure. The

following table outlines the recommended PPE for handling DL-Cystine-d6, based on standard

laboratory safety protocols for hazardous chemicals.

Table 2: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Hands
Chemical-resistant

gloves

Disposable nitrile or

neoprene gloves

To prevent skin

contact. Change

gloves frequently,

especially after direct

contact with the

substance.

Eyes

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1 compliant

To protect eyes from

dust particles and

splashes.

Face Face shield -

Recommended when

there is a risk of

splashing or dust

generation.

Body Laboratory coat Full-length, buttoned

To protect skin and

clothing from

contamination.

Respiratory
Particulate respirator

(e.g., N95)
NIOSH-approved

Necessary if handling

procedures are likely

to generate significant

dust.

Feet Closed-toe shoes -

To protect feet from

spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring the

integrity of the experiment.

Diagram 1: Experimental Workflow for Handling DL-Cystine-d6
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Experimental Workflow

Preparation

Don appropriate PPE

Work in a well-ventilated area
(e.g., fume hood)

Weighing and Preparation
of Stock Solution

Perform Experiment

Decontamination of Workspace
and Equipment

Doff PPE

Proper Waste Disposal

Wash Hands Thoroughly
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Disposal Plan

Waste Type

Disposal Action

Unused/Expired Solid DL-Cystine-d6

Seal in original or secondary container

Contaminated Labware
(Gloves, weigh boats, etc.)

Place in designated hazardous
solid waste container

Contaminated Sharps

Place in designated sharps containerLabel as 'Hazardous Waste'
with chemical name

Arrange for pickup by licensed
hazardous waste management

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1459269#personal-protective-equipment-for-
handling-dl-cystine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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